Cas no 109310-54-5 (Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)-)

• Product Name: Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)-
• CAS No: 109310-54-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 128365
• PubChem ID: 45096661
• Update Time: 2025-04-18

Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-isocyanato-4-methyl-1-(1-methylethyl)-
• Isocyanicacid, thymyl ester (6CI)
• 2-isocyanato-4-methyl-1-propan-2-ylbenzene
• Benzene, 2-isocyanato-4-methyl-1-(1-methylethyl)- (9CI)
• 109310-54-5
• DTXSID70667503
• 2-Isocyanato-4-methyl-1-(propan-2-yl)benzene

• Inchi： 1S/C11H13NO/c1-8(2)10-5-4-9(3)6-11(10)12-7-13/h4-6,8H,1-3H3
• InChI Key： UCFWLNZPKSNEDV-UHFFFAOYSA-N
• SMILES： O=C=NC1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• PSA: 29.43
• LogP: 3.08570